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Get Quote

An In-Depth Technical Guide to N-(2-methylpropyl)quinolin-8-amine (CAS 343953-26-4)

Executive Summary & Chemical Identity
N-(2-methylpropyl)quinolin-8-amine, commonly referred to as N-isobutylquinolin-8-amine, is

a highly specialized secondary amine derivative of the 8-aminoquinoline scaffold. In

contemporary chemical research, this compound serves a dual mandate: it is a privileged

pharmacophore in the development of next-generation antiparasitic agents[1], and a sterically

tunable, bidentate N,N-ligand critical for stabilizing high-valent transition metal intermediates in

C-H activation methodologies[2].

Unlike primary 8-aminoquinolines, the installation of the isobutyl (2-methylpropyl) group

fundamentally alters the molecule's steric bulk, lipophilicity, and electronic profile. This guide

delineates the physicochemical properties, mechanistic utility, and validated experimental

protocols for deploying CAS 343953-26-4 in advanced research settings.

Table 1: Core Physicochemical and Structural Properties
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Property Value / Description

Chemical Name N-(2-methylpropyl)quinolin-8-amine

CAS Registry Number 343953-26-4

Molecular Formula C13H16N2

Molecular Weight 200.28 g/mol

SMILES String CC(C)CNc1cccc2ncccc12

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Coordination Mode Bidentate (N,N-chelation)

Mechanistic Role in Organometallic Catalysis
The 8-aminoquinoline moiety is a cornerstone of directed C-H functionalization, originally

popularized by Daugulis as a directing group. However, N-alkylated variants like N-(2-
methylpropyl)quinolin-8-amine function exceptionally well as exogenous bidentate ligands or

as substrates for highly regioselective C5-functionalization[3].

Steric Shielding and Metal Coordination
When coordinating to transition metals such as Palladium (Pd), Copper (Cu), or Cobalt (Co),

the quinoline nitrogen and the secondary amine nitrogen form a thermodynamically stable five-

membered metallacycle[2]. The critical advantage of the isobutyl substitution lies in its steric

profile.

In catalytic cycles, the branched nature of the 2-methylpropyl group projects steric bulk over the

axial coordination sites of the metal center. This steric shielding prevents the formation of

catalytically dead, coordinatively saturated bis-ligated complexes (ML2), thereby enforcing a

mono-ligated (ML) active species. This leaves coordination sites open for substrate binding and

subsequent oxidative addition or C-H cleavage.
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Caption: Bidentate N,N-coordination driving transition-metal C-H activation.

Table 2: Comparative Ligand Steric Profiles in Catalysis

Ligand Type
Steric Bulk (N-
Substituent)

Coordination
Preference

Catalytic Effect

8-Aminoquinoline
Minimal (Primary

Amine)

Prone to ML2

formation

Can lead to catalyst

deactivation

N-Methylquinolin-8-

amine
Low (Linear Alkyl) Mixed ML / ML2

Moderate turnover

numbers (TON)

N-(2-

methylpropyl)quinolin-

8-amine

High (Branched Alkyl)
Strictly ML (Mono-

ligated)

High TON, stabilizes

high-valent metals

Biological & Medicinal Chemistry Relevance
Beyond catalysis, the 8-aminoquinoline class is historically significant for its radical curative

activity against Plasmodium vivax and Plasmodium ovale (e.g., Primaquine, Tafenoquine)[1][4].

Mitigating Hemotoxicity via N-Alkylation
The primary limiting factor of traditional 8-aminoquinolines is severe hemotoxicity

(methemoglobinemia) in patients with Glucose-6-Phosphate Dehydrogenase (G6PD)

deficiency[4]. This toxicity is driven by the CYP450-mediated oxidative metabolism of the

primary amine into reactive quinone-imine species.

By utilizing a secondary amine scaffold like N-(2-methylpropyl)quinolin-8-amine, medicinal

chemists can block the primary oxidative deamination pathway. The isobutyl group increases

the lipophilicity (LogP) of the molecule, enhancing blood-brain barrier (BBB) penetration and
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cellular uptake, while the steric hindrance around the nitrogen atom reduces the rate of toxic

metabolite formation, offering a wider therapeutic index for antiparasitic drug development[1].

Validated Experimental Protocols
Protocol 1: Synthesis of N-(2-methylpropyl)quinolin-8-
amine via Reductive Amination
Causality & Rationale: 8-Aminoquinoline is a notoriously poor nucleophile due to the electron-

withdrawing nature of the fused aromatic system and intramolecular hydrogen bonding.

Therefore, standard condensation requires mild acid catalysis. Sodium triacetoxyborohydride

(STAB) is selected as the reducing agent because it selectively reduces the protonated iminium

ion intermediate without reducing the aliphatic aldehyde, preventing the formation of

corresponding alcohols.

Reagents:

8-Aminoquinoline (1.0 equiv, 10 mmol)

Isobutyraldehyde (1.2 equiv, 12 mmol)

Sodium triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol)

Glacial Acetic Acid (1.0 equiv, 10 mmol)

1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

Imine Formation: Dissolve 8-aminoquinoline in anhydrous DCE under an inert argon

atmosphere. Add glacial acetic acid to protonate the amine, enhancing its nucleophilicity

toward the aldehyde.

Aldehyde Addition: Dropwise add isobutyraldehyde at 0 °C. Stir the mixture at room

temperature for 2 hours to allow for complete iminium ion formation.

Selective Reduction: Cool the reaction back to 0 °C and add STAB in small portions to

control the exothermic hydride transfer.
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Reaction Maturation: Stir the reaction at room temperature for 12 hours. Monitor via TLC

(Hexanes/EtOAc 4:1) until the starting material is consumed.

Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3 to neutralize

the acetic acid and destroy excess STAB. Extract the aqueous layer with Dichloromethane (3

x 20 mL).

Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate under

reduced pressure, and purify via flash column chromatography to yield the pure secondary

amine.
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Caption: Reductive amination workflow for synthesizing CAS 343953-26-4.

Protocol 2: Application as a Ligand in Copper-Catalyzed
C-H Functionalization
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Causality & Rationale: In copper-catalyzed C-H activations, the Cu(I)/Cu(III) catalytic cycle is

highly sensitive to ligand environment. N-(2-methylpropyl)quinolin-8-amine acts as an L,X-

type ligand that stabilizes the highly electrophilic Cu(III) intermediate, facilitating the challenging

reductive elimination step[2].

Step-by-Step Methodology:

Complexation: In an oven-dried Schlenk tube, combine Cu(OAc)2 (10 mol%) and N-(2-
methylpropyl)quinolin-8-amine (12 mol%) in hexafluoroisopropanol (HFIP). Stir for 30

minutes at room temperature until a deep green/blue color persists, indicating the formation

of the active Cu-ligand complex.

Substrate Addition: Add the unactivated substrate (e.g., an aliphatic amide) (1.0 equiv) and

the coupling partner (e.g., an aryl iodide) (1.5 equiv).

Oxidant Introduction: Add Silver Carbonate (Ag2CO3) (2.0 equiv) to act as both a base to

abstract the proton during C-H cleavage and a terminal oxidant to regenerate the active Cu

species.

Thermal Activation: Seal the tube and heat to 110 °C for 24 hours. The steric bulk of the

isobutyl group prevents the ligand from undergoing self-arylation, directing the catalytic

activity entirely toward the substrate.

Isolation: Cool to room temperature, filter through a pad of Celite, and purify the

functionalized product via chromatography.

Conclusion
N-(2-methylpropyl)quinolin-8-amine (CAS 343953-26-4) is a highly versatile chemical

building block. Its unique structural topology—combining the robust coordinating ability of the

8-aminoquinoline core with the tunable steric shielding of an isobutyl chain—makes it an

indispensable tool for organometallic chemists designing new C-H activation catalysts, and

medicinal chemists engineering safer, more lipophilic antiparasitic therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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